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Compound of Interest

Compound Name: 2,7-Dimethyl-2,6-octadiene

Cat. No.: B099637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-dimethyl-2,6-octadiene, a
naturally occurring compound that has garnered interest for its potential applications. This
document compiles its chemical and physical properties, available safety information, and
insights into its biological activities and synthesis.

Core Molecular and Physical Properties

2,7-Dimethyl-2,6-octadiene is a member of the terpene family, characterized by its ten-carbon
skeleton. Its fundamental properties are essential for its application in experimental settings.

The molecular formula for this compound is CioH1s.[1][2][3][4] Its molecular weight is
approximately 138.25 g/mol .[1][2][3][5] This compound is also identified by its CAS Registry
Number: 16736-42-8.[1][2][4]

A summary of its key physical and chemical properties is presented below:
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Property Value Source
Molecular Formula CioH1s [1112][3][4]
Molecular Weight 138.25 g/mol [1112][3][5]
CAS Number 16736-42-8 [1]12114]
Density 0.84£0.1 g/cm?3 [2]

Boiling Point 167.1+10.0 °C at 760 mmHg [2]

Flash Point 43.9+13.8 °C [2]
Melting Point -74.4°C [5]

Refractive Index

n20/D 1.474 (lit.)

[5](6]

LogP

4.95

[2]

Solubility in Water

1.51 mg/L @ 25 °C (estimated)

[7]

Synthesis and Experimental Protocols

The synthesis of derivatives of 2,7-dimethyl-2,6-octadiene often involves multi-step chemical

reactions. While specific protocols for the direct synthesis of 2,7-dimethyl-2,6-octadiene are

not extensively detailed in the provided search results, related synthesis strategies for similar

compounds can offer valuable insights.

For instance, a method for synthesizing 2,7-dimethyl-2,4,6-octatriene-1,8-dialdehyde involves a

five-step process starting from acetaldehyde diethyl acetal and ethyl-(1-propenyl)-ether.[8] This

highlights the complexity that can be involved in creating such specific isomeric structures.

A general workflow for a multi-step organic synthesis, which could be adapted for similar

compounds, is outlined below.
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Starting Materials
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Synthesis Steps
Step 1: Addition Reaction Step 2: Pyrolysis Synthesis Step 3: Chlorination Step 4: Salt Formation Step 5: Condensation & Hydrolysis
(Catalyst: FeCl3 or AICI3) (Catalysts: Isoquinoline, p-TsOH) (Phase transfer catalyst, TCCA) (Triphenylphosphine) (H202, Na2CO03, Acid)
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A generalized multi-step synthesis workflow.

Note on Experimental Protocols: Researchers aiming to synthesize 2,7-dimethyl-2,6-
octadiene or its derivatives should consult detailed procedures from organic synthesis
literature, such as those found in Organic Syntheses.[9][10][11] These resources provide step-
by-step instructions, including reagent quantities, reaction conditions, and purification methods.
For example, a typical protocol would involve dissolving starting materials in a suitable solvent,
adding reagents in a controlled manner, monitoring the reaction's progress using techniques
like TLC, and finally, purifying the product through methods like distillation or chromatography.
[O1[11]

Biological Activity and Potential Applications

While information on the specific biological activities of 2,7-dimethyl-2,6-octadiene is limited,
related compounds within the octadiene family have shown notable effects. For instance, a
derivative, 2-[(2E)-3,7-dimethyl-2,6-octadienyl]-6-methyl-2,5-cyclohexadiene-1,4-dione (DMD),
has demonstrated antitumor activity against hepatocellular carcinoma cells.[12]
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The proposed mechanism for DMD's antitumor effect involves the induction of apoptosis
through the MAPK signaling pathway.[12] This suggests that the dimethyloctadienyl moiety
could be a valuable pharmacophore in the design of new therapeutic agents.

The signaling pathway implicated in the antitumor activity of the related compound DMD is
illustrated below.
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Proposed apoptotic signaling pathway for a DMD derivative.

Furthermore, other related dimethyl-octadiene derivatives and isomers have been identified in
plant extracts and are studied for their antimicrobial and antioxidant properties.[13][14][15] This
underscores the potential for 2,7-dimethyl-2,6-octadiene to be investigated for similar
biological activities.

Safety and Handling

Safety data for 2,7-dimethyl-2,6-octadiene is not extensively detailed. However, safety data
sheets (SDS) for isomeric or structurally similar compounds provide crucial handling guidelines.
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For example, the SDS for 1,7-Octadiene, another CsHi4 isomer, indicates that it is a highly
flammable liquid and may be fatal if swallowed and enters airways.

General Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.[16][17]

¢ Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of vapors.[17]

o Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces. Use appropriate
fire extinguishing media, such as dry chemical or carbon dioxide.

o First Aid: In case of contact, rinse skin or eyes with plenty of water. If inhaled, move to fresh
air. If swallowed, do not induce vomiting and seek immediate medical attention.[16][17]

Professionals should always consult the specific Safety Data Sheet for the exact compound
being used before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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